Cas no 5401-94-5 (5-nitro-1H-indazole)

• Product Name: 5-nitro-1H-indazole
• CAS No: 5401-94-5
• Molecular Formula: C₇H₅N₃O₂
• Molecular Weight: 163.1335
• MDL: MFCD00005693
• CID: 45816
• PubChem ID: 21501

5-nitro-1H-indazole Properties

Names and Identifiers

• 5-Nitro-1H-indazole
• 5-Nitroindazole
• 5-Nitro (1H)indazole
• 1H-INDAZOLE, 5-NITRO-
• WSGURAYTCUVDQL-UHFFFAOYSA-N
• 235Y7P37ZD
• 5NI
• 2H-Indazole, 5-nitro-
• 5-Nitroindazol
• 5-nitro-indazole
• 5-nitro indazole
• 5-nitro-1H-indazol
• 5-nitro-IH-indazole
• 5-nitro-2H-indazole
• PubChem15672
• 4lm0
• DSSTox_RID_83391
• DSSTox_CID_29272
• DSSTox_GSID_49316
• KSC490
• CHEMBL165372
• 5-NITRO-1H-BENZOPYRAZOLE
• NSC5032
• CS-B1273
• NS00020000
• HMS2699L04
• Q-200548
• DTXSID5049316
• EN300-18228
• AKOS015966034
• 3-[(2-THIENYLTHIO)METHYL]BENZOICACID
• HMS3604H19
• F0001-1417
• FT-0602362
• AM20040676
• MFCD00005693
• Tox21_202925
• INDAZOLE, 5-NITRO-
• MLS000728712
• N0398
• BRN 0007936
• Q27253724
• DB04534
• NSC-5032
• NSC 5032
• NCGC00260471-01
• CAS-5401-94-5
• SCHEMBL17594510
• 5401-94-5
• InChI=1/C7H5N3O2/c11-10(12)6-1-2-7-5(3-6)4-8-9-7/h1-4H,(H,8,9
• PD059222
• NITROINDAZOLE, 5-
• AQ-776/40649175
• CCRIS 4134
• NCGC00245898-01
• PB25890
• SY002722
• AKOS024268503
• EINECS 226-451-5
• DTXCID4029272
• A7852
• AKOS000120077
• 5-Nitroindazole, >=99%
• 5-23-06-00180 (Beilstein Handbook Reference)
• A829911
• Z57471016
• AS-11700
• SMR000306991
• AC-2732
• UNII-235Y7P37ZD
• BCP23472
• SCHEMBL148826
• BDBM50304144
• 65750-01-8
• Nitro1Hindazole, 5
• 1HIndazole, 5nitro
• Nitroindazole, 5
• STK764725
• 5Nitro1Hindazole
• DB-207167
• DB-014603

• MDL： MFCD00005693
• InChIKey： WSGURAYTCUVDQL-UHFFFAOYSA-N
• Inchi： 1S/C7H5N3O2/c11-10(12)6-1-2-7-5(3-6)4-8-9-7/h1-4H,(H,8,9)
• SMILES： [O-][N+](C1C([H])=C([H])C2=C(C([H])=NN2[H])C=1[H])=O
• BRN： 0007936

Computed Properties

• Exact Mass: 163.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 163.038176
• Heavy Atom Count: 12
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 74.5

Experimental Properties

• LogP: 1.99430
• PSA: 74.50000
• Refractive Index: 1.74
• Boiling Point: 383.3°C at 760 mmHg
• Melting Point: 207.0 to 213.0 deg-C
• Flash Point: 185.6 °C
• Color/Form: Buff crystal
• Solubility: Not determined
• Density: 1.5250

5-nitro-1H-indazole Security Information

• Symbol:
• RTECS：NK7962000
• WGK Germany：2
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22; R36; R68
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes

5-nitro-1H-indazole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%